molecular formula C7H11ClN4O B2608145 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide CAS No. 2301803-26-7

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide

Cat. No. B2608145
CAS RN: 2301803-26-7
M. Wt: 202.64
InChI Key: LWVZSQDAJDLYQE-UHFFFAOYSA-N
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Description

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide, also known as CTETA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. CTETA is a synthetic compound that belongs to the class of triazolylacetamides, which has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide is not fully understood. However, it has been suggested that 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide acts as a chelating agent, forming stable complexes with transition metals such as copper, nickel, and cobalt. These complexes can then be used as catalysts in various reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide have not been extensively studied. However, it has been shown to be non-toxic to human cells at low concentrations. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide has been shown to inhibit the growth of certain bacterial strains such as Escherichia coli and Staphylococcus aureus, indicating potential applications as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide has several advantages for lab experiments, including its high yield and purity obtained from the synthesis methods. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide can be easily synthesized using commercially available reagents, making it readily accessible for research purposes. However, one limitation of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide is its limited solubility in water, which can affect its applications in certain experiments.

Future Directions

There are several future directions for the research of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide. One potential direction is the synthesis of new compounds using 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide as a building block. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide can be modified to introduce different functional groups, which can lead to the synthesis of new compounds with potential applications in various fields. Another direction is the study of the mechanism of action of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide and its complexes with transition metals. Understanding the mechanism of action can lead to the development of new catalysts for various reactions. Additionally, the study of the antimicrobial properties of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide can lead to the development of new antimicrobial agents.

Synthesis Methods

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide can be synthesized using different methods, including the reaction of 2-chloroacetyl chloride with 1-methyl-1H-1,2,3,4-triazole in the presence of a base such as pyridine. Another method involves the reaction of 2-chloro-N-(2-hydroxyethyl)acetamide with 1-methyl-1H-1,2,3,4-triazole in the presence of a base such as potassium carbonate. The yield of 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide obtained from these methods is high, and the purity can be improved using recrystallization.

Scientific Research Applications

2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide has been extensively used in scientific research due to its potential applications in various fields. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide has been used as a ligand in coordination chemistry, and it has been shown to form stable complexes with transition metals such as copper, nickel, and cobalt. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide has also been used as a building block in the synthesis of other compounds such as triazolylthiadiazoles, which have potential applications as antimicrobial agents. 2-Chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide has been used as a reagent in the synthesis of 2-(1-methyl-1H-1,2,3,4-triazol-5-yl)acetic acid, which has potential applications in the synthesis of triazole-based drugs.

properties

IUPAC Name

2-chloro-N-[2-(1-methyltriazol-4-yl)ethyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11ClN4O/c1-12-5-6(10-11-12)2-3-9-7(13)4-8/h5H,2-4H2,1H3,(H,9,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LWVZSQDAJDLYQE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=N1)CCNC(=O)CCl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11ClN4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.64 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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